Cas no 1804684-10-3 (5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1804684-10-3
• MF: C₇H₄BrF₃INO₂
• MW: 397.915843963623
• CID: 4831293
• Update Time: 2025-06-27

5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3INO2/c8-2-3-1-4(12)5(14)13-6(3)15-7(9,10)11/h1H,2H2,(H,13,14)
• InChI Key： SZUCZNMLXFCNIL-UHFFFAOYSA-N
• SMILES： IC1C(NC(=C(CBr)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Additional information on 5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine

Introduction to 5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804684-10-3)

5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine, identified by its CAS number 1804684-10-3, is a highly versatile intermediate in the realm of organic synthesis and pharmaceutical development. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities and synthetic utility. The presence of multiple functional groups, including a bromomethyl moiety, a hydroxyl group, an iodo substituent, and a trifluoromethoxy group, makes it an invaluable building block for constructing complex molecules.

The unique combination of these substituents endows the compound with distinct reactivity patterns, enabling its use in various synthetic transformations. The bromomethyl group serves as a powerful electrophile, facilitating nucleophilic addition reactions, while the hydroxyl group can participate in etherification or esterification processes. The iodo substituent is known for its ease of displacement in cross-coupling reactions, such as Suzuki or Stille couplings, whereas the trifluoromethoxy group introduces lipophilicity and metabolic stability, which are crucial for pharmaceutical applications.

In recent years, the demand for novel heterocyclic compounds with tailored properties has surged, particularly in the pharmaceutical industry. Pyridine derivatives have been extensively studied for their potential as bioactive molecules, with applications ranging from antiviral to anticancer agents. The compound in question has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, enhancing drug efficacy and reducing side effects.

One of the most compelling aspects of 5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's reactivity, researchers have been able to design inhibitors that selectively target specific kinases. For instance, modifications at the hydroxyl and iodo positions have been exploited to improve binding affinity and selectivity against particular kinase isoforms.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of a trifluoromethoxy group not only enhances lipophilicity but also modulates metabolic stability, contributing to improved pharmacokinetic profiles. This has led to an increased interest in pyridine derivatives featuring such substituents. The compound CAS No. 1804684-10-3 exemplifies this trend, serving as a precursor for numerous lead compounds that have advanced into preclinical studies.

The synthesis of complex molecules often requires multi-step sequences involving different functional group transformations. The reactivity profile of 5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine makes it an ideal candidate for such synthetic strategies. For example, the bromomethyl group can be readily converted into other electrophilic centers through bromination or methylation reactions, while the hydroxyl group can be protected or activated depending on subsequent synthetic steps. The iodo substituent allows for easy introduction of aryl or vinyl groups via cross-coupling reactions, providing access to a diverse array of derivatives.

The pharmaceutical industry has also seen significant interest in using this compound as a scaffold for developing antiviral agents. Pyridine-based molecules have demonstrated efficacy against various viral infections by inhibiting key enzymes or viral proteins involved in replication. The structural flexibility offered by the multiple functional groups allows chemists to modify the compound to target specific viral proteases or polymerases. This adaptability has made it a valuable tool in antiviral drug discovery efforts.

In conclusion,5-(Bromomethyl)-2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804684-10-3) represents a cornerstone intermediate in modern synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it indispensable for constructing complex bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.